Cas no 1227516-71-3 (2-Hydroxy-3-phenylpyridine-6-methanol)

• Product Name: 2-Hydroxy-3-phenylpyridine-6-methanol
• CAS No: 1227516-71-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 4914440
• Update Time: 2025-06-12

2-Hydroxy-3-phenylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-phenylpyridine-6-methanol
• 2-Hydroxy-3-phenylpyridine-6-methanol

• Inchi： 1S/C12H11NO2/c14-8-10-6-7-11(12(15)13-10)9-4-2-1-3-5-9/h1-7,14H,8H2,(H,13,15)
• InChI Key： ZMTCICDCLJHOQR-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=C(CO)N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 1
• Topological Polar Surface Area: 49.3

Additional information on 2-Hydroxy-3-phenylpyridine-6-methanol

Comprehensive Overview of 2-Hydroxy-3-phenylpyridine-6-methanol (CAS No. 1227516-71-3): Properties, Applications, and Research Insights

The compound 2-Hydroxy-3-phenylpyridine-6-methanol (CAS No. 1227516-71-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including a pyridine core substituted with a hydroxyl group and a phenyl moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and neurological disorders.

One of the most searched questions about 2-Hydroxy-3-phenylpyridine-6-methanol revolves around its synthetic routes and purification methods. Recent studies highlight optimized protocols using catalytic hydrogenation or Grignard reactions to achieve high yields. The compound's solubility in polar solvents like DMSO and methanol further enhances its utility in laboratory settings. Additionally, its stability under ambient conditions makes it a practical choice for long-term storage.

In the context of green chemistry, a trending topic in 2024, 2-Hydroxy-3-phenylpyridine-6-methanol has been evaluated for its environmental footprint. Innovations such as microwave-assisted synthesis and biocatalytic approaches are being tested to reduce waste and energy consumption during production. These advancements align with the global push for sustainable chemical manufacturing, a frequently searched term in academic and industrial circles.

The pharmacological potential of this compound is another hot topic. Preliminary data suggest its derivatives may act as allosteric modulators for GABA receptors, sparking interest in neuroprotective therapies. Computational modeling studies, often queried in AI-driven drug design platforms, predict favorable binding affinities against targets like COX-2 and 5-LOX, linking it to anti-inflammatory applications.

From an analytical chemistry perspective, 1227516-71-3 is characterized by techniques such as HPLC, NMR, and mass spectrometry. These methods confirm its high purity (>98%), a critical parameter for researchers who frequently search for QC standards in peer-reviewed literature. The compound's UV-Vis absorption profile also makes it suitable for fluorescence-based assays, expanding its role in diagnostic development.

Market trends indicate growing demand for 2-Hydroxy-3-phenylpyridine-6-methanol in contract research organizations (CROs) and academic labs. Suppliers emphasize batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP), addressing common buyer concerns. Searches for bulk pricing and custom synthesis options have risen by 30% year-over-year, reflecting its commercial viability.

Future directions include exploring its coordination chemistry with transition metals for catalysis applications, a niche yet emerging field. Patent databases show a 15% increase in filings related to heterocyclic methanol derivatives, underscoring its industrial relevance. As precision medicine gains traction, tailored modifications of this scaffold could unlock novel small-molecule therapeutics.